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Compound of Interest

Compound Name: Muscone

Cat. No.: B3030776 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling specialized compounds like Muscone. This guide

provides immediate and essential safety protocols, operational plans, and disposal procedures

to foster a secure and efficient research environment. While Muscone is generally not

classified as a hazardous substance, adherence to proper handling practices is crucial to

minimize exposure and maintain experimental integrity.[1][2]

Personal Protective Equipment (PPE)
The appropriate selection and use of Personal Protective Equipment (PPE) is the primary

barrier against chemical exposure in a laboratory setting. The following table summarizes the

recommended PPE for handling Muscone.
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PPE Category Item Specifications

Eye and Face Protection Safety Goggles

Chemical splash goggles are

mandatory to protect against

accidental splashes.[1][3]

Hand Protection Disposable Gloves

Nitrile gloves are

recommended for their

resistance to a range of

chemicals. Given the absence

of specific breakthrough time

data for Muscone, it is

advisable to change gloves

frequently, especially after

direct contact with the

substance. For prolonged

handling, consider double-

gloving.

Body Protection Laboratory Coat

A standard, long-sleeved

laboratory coat should be worn

to protect the skin and

personal clothing from

contamination.[1]

Respiratory Protection Respirator (if required)

A NIOSH-approved respirator

with an organic vapor cartridge

is recommended if working in

an area with inadequate

ventilation or if there is a

potential for aerosolization.

Operational Plan: A Step-by-Step Guide to Handling
Muscone
A systematic approach to handling Muscone will ensure both safety and the quality of your

research. The following workflow outlines the key stages from preparation to disposal.
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Muscone Handling Workflow

Preparation

Handling

Post-Handling

Disposal

1. Review SDS and SOPs

4. Weighing and Transfer

2. Don Appropriate PPE 3. Ensure Proper Ventilation

5. Experimental Use

6. Decontaminate Equipment

7. Segregate Waste

8. Doff PPE Correctly 10. Collect in Labeled Container

9. Wash Hands Thoroughly 11. Follow Institutional Disposal Protocol

Click to download full resolution via product page

A logical workflow for the safe handling of Muscone, from initial preparation to final disposal.
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Detailed Experimental Protocol
While a specific, universally applicable experimental protocol for Muscone is not available, the

following general procedure can be adapted for most laboratory applications involving this

compound.

1. Preparation:

Thoroughly review the Safety Data Sheet (SDS) for Muscone.

Ensure that the designated work area, typically a chemical fume hood, is clean and

uncluttered.

Verify that an eyewash station and safety shower are readily accessible.

Don all required personal protective equipment as outlined in the table above.

2. Handling:

When weighing or transferring Muscone, perform these actions within a chemical fume hood

to minimize inhalation exposure.

Use clean, compatible glassware and equipment to prevent contamination.

Avoid direct contact with the skin and eyes.

Keep containers of Muscone closed when not in use to prevent the release of vapors.

3. Storage:

Store Muscone in a tightly closed container in a cool, dry, and well-ventilated area.

Keep it away from sources of heat, sparks, and open flames.

Store separately from strong oxidizing agents.
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As Muscone is not generally classified as hazardous waste, disposal procedures are typically

straightforward. However, it is imperative to adhere to your institution's specific guidelines.

Waste Segregation and Collection:

Collect all disposable materials that have come into contact with Muscone, such as gloves,

pipette tips, and paper towels, in a designated, clearly labeled waste container.

Unused or excess Muscone should be collected in a separate, sealed container labeled

"Non-hazardous Chemical Waste" and with the full chemical name.

Disposal Procedure:

Consult your institution's environmental health and safety (EHS) office for the specific

protocol for disposing of non-hazardous chemical waste.

Do not pour Muscone down the drain or dispose of it in the regular trash unless explicitly

permitted by your institution's EHS guidelines.

Quantitative Data Summary
The following tables provide a summary of the known quantitative data for Muscone.

Physical and Chemical Properties
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Property Value Source

Molecular Formula C₁₆H₃₀O

Molecular Weight 238.41 g/mol

Appearance
Colorless to pale yellow

liquid/oily liquid

Boiling Point 328 °C

Melting Point -15 °C

Flash Point >100 °C (>212 °F)

Density 0.9221 g/cm³

Vapor Pressure 0.000095 mmHg @ 23°C

Solubility
Very slightly soluble in water;

miscible with alcohol

Toxicological Data

Endpoint Result Species Source

Acute Oral Toxicity Low Not specified

Acute Dermal Toxicity Low Not specified

Skin Irritation
May cause skin

irritation
Rabbit

Eye Irritation
May cause eye

irritation
Not specified

Occupational Exposure Limits
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Organization Limit

OSHA No established limit

ACGIH No established limit

By adhering to these safety and logistical guidelines, researchers can confidently and safely

incorporate Muscone into their laboratory workflows, fostering a culture of safety and scientific

excellence.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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